Cas no 2168-96-9 (Didodecyl Sulfoxide)

• Product Name: Didodecyl Sulfoxide
• CAS No: 2168-96-9
• MF: C₂₄H₅₀OS
• MW: 386.718206882477
• CID: 279611
• PubChem ID: 87569262
• Update Time: 2025-06-20

Didodecyl Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Dodecane,1-(dodecylsulfinyl)-
• Didodecyl Sulfoxide
• 1-dodecylsulfinyldodecane
• 1,1'-sulfinylbisdodecane
• 1,1'-Sulphinylbisdodecane
• Didodecyl-sulfoxid
• DI-N-DODECYL SULFOXIDE
• Dodecyl Sulfoxide
• EINECS 218-513-5
• 1-(Dodecylsulfinyl)dodecane
• (dodecylsulfinyl)dodecane
• SBB060122
• D2885
• ST51046358
• T70572
• DTXSID40176071
• NS00026938
• AKOS024390805
• D8U5EMC3SR
• FT-0634085
• A925059
• Dodecane, 1-(dodecylsulfinyl)-
• 2168-96-9
• MFCD00039865
• CAA16896
• SCHEMBL669556
• CS-0357939
• DB-045668
• PZKDFFVFMXTDIP-UHFFFAOYSA-N
• 1-(dodecane-1-sulfinyl)dodecane

• MDL： MFCD00039865
• Inchi： 1S/C24H50OS/c1-3-5-7-9-11-13-15-17-19-21-23-26(25)24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： PZKDFFVFMXTDIP-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCC)(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 386.35800
• Monoisotopic Mass: 386.358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.4
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.89
• Melting Point: gt. 89.0 to 93.0 deg-C
• Boiling Point: 505.1 °C at 760 mmHg
• Flash Point: 259.3 °C
• Refractive Index: 1.474
• PSA: 36.28000
• LogP: 9.44260
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Didodecyl Sulfoxide

Introduction to Didodecyl Sulfoxide (CAS No. 2168-96-9)

Didodecyl Sulfoxide, with the chemical formula C₂₄H₅₀OS and CAS number 2168-96-9, is a significant compound in the field of chemical and pharmaceutical research. This organosulfur compound belongs to the sulfoxide class, characterized by its unique structural properties and versatile applications. The long-chain alkyl group in its molecular structure contributes to its excellent solvency and surface-active properties, making it a valuable additive in various industrial and laboratory settings.

The synthesis of Didodecyl Sulfoxide typically involves the oxidation of didodecyl sulfide, a process that requires precise control of reaction conditions to achieve high yield and purity. The compound's stability under a range of temperatures and its resistance to hydrolysis make it particularly useful in formulations that require durability and consistency. These characteristics have positioned it as a preferred choice in the formulation of high-performance surfactants, lubricants, and corrosion inhibitors.

In recent years, research has highlighted the potential of Didodecyl Sulfoxide in pharmaceutical applications. Its ability to enhance the solubility of poorly water-soluble drugs has been explored in drug delivery systems. Studies have demonstrated that when incorporated into polymeric micelles or nanoparticles, this compound can significantly improve the bioavailability of therapeutic agents. The amphiphilic nature of Didodecyl Sulfoxide, with its hydrophobic alkyl chain and polar sulfoxide group, allows it to form stable structures that protect and deliver drugs efficiently.

The compound's role in cosmetic formulations is another area of growing interest. Its mild skin irritation profile and ability to form stable emulsions have made it a popular ingredient in skincare products. Recent studies have shown that Didodecyl Sulfoxide can enhance the penetration of active ingredients into the skin, thereby improving the efficacy of topical treatments. Additionally, its compatibility with other cosmetic additives ensures that it can be seamlessly integrated into existing formulations without compromising performance.

The industrial applications of Didodecyl Sulfoxide are equally diverse. In lubricant formulations, it acts as an anti-wear agent, reducing friction and wear on mechanical components. Its ability to form a protective film on metal surfaces makes it particularly effective in environments where corrosion is a concern. Furthermore, its use as a demulsifier in oil-water separation processes has been investigated, with promising results indicating its effectiveness in industrial wastewater treatment.

Environmental considerations have also driven research into the biodegradability of Didodecyl Sulfoxide. Studies have shown that while the compound is stable under normal conditions, it can be broken down by microorganisms under specific environmental conditions. This biodegradability profile makes it a more sustainable option compared to some traditional surfactants that persist in ecosystems for extended periods. Efforts are ongoing to optimize its environmental footprint while maintaining its industrial utility.

The future prospects for Didodecyl Sulfoxide are promising, with ongoing research exploring new applications and refining existing ones. Advances in nanotechnology have opened up possibilities for its use in drug delivery systems that target specific sites within the body, potentially revolutionizing how certain diseases are treated. Additionally, its potential role in sustainable agriculture has not been overlooked, with preliminary studies suggesting its effectiveness as a plant growth regulator.

In conclusion, Didodecyl Sulfoxide (CAS No. 2168-96-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable asset in pharmaceuticals, cosmetics, and industrial processes. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.